BP Light 550 carboxylic acid

Bioconjugation Immunofluorescence High-Throughput Screening
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C36H48N2O15S4
Molecular Weight 877.0 g/mol
Cat. No. B15622343
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Technical Parameters


Basic Identity
Product NameBP Light 550 carboxylic acid
Molecular FormulaC36H48N2O15S4
Molecular Weight877.0 g/mol
Structural Identifiers
InChIInChI=1S/C36H48N2O15S4/c1-35(17-8-22-54(41,42)43)28-24-26(56(47,48)49)13-15-30(28)37(19-6-4-5-12-34(39)40)32(35)10-7-11-33-36(2,18-9-23-55(44,45)46)29-25-27(57(50,51)52)14-16-31(29)38(33)20-21-53-3/h7,10-11,13-16,24-25H,4-6,8-9,12,17-23H2,1-3H3,(H4-,39,40,41,42,43,44,45,46,47,48,49,50,51,52)
InChIKeyCKTWMOPTMMGDGQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 25 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

BP Light 550 Carboxylic Acid Overview


BP Light 550 carboxylic acid (CAS 1638197-36-0) is a vibrant orange-to-red fluorescent dye belonging to the class of rhodamine derivatives, specifically designed as a functional equivalent to Thermo Fisher's DyLight™ 550. It is characterized by its high water solubility and is supplied for research applications involving the labeling of antibodies, proteins, and other biomolecules for fluorescence detection .

DyLight 550 alternative with reported spectral and performance match
High water solubility for stable, high-D/P ratio conjugates
Cost-effective for budget-constrained labeling workflows

BP Light 550: A Targeted DyLight 550 Alternative


Direct substitution among orange-red fluorophores like TRITC, Cy3, or Alexa Fluor™ 555 can compromise experimental reproducibility due to differences in brightness, photostability, or water solubility that lead to conjugate precipitation. BP Light 550 is specifically engineered as a 'DyLight 550 Equivalent,' intending to match its spectral profile and performance while offering quantifiable advantages in water solubility and procurement cost over other rhodamine derivatives [1]. This positions it not as a generic dye, but as a strategic replacement focused on cost-efficiency and conjugate stability.

Conjugate precipitation with alternative rhodamine dyes TRITC and Cy3 may precipitate at high dye-to-protein ratios, reducing conjugate reliability.
Spectral mismatch may require protocol re-optimization Generic orange-red fluorophores can exhibit spectral shifts that demand filter or laser adjustments.
Photostability variability affects quantitative imaging Less photostable dyes may show signal decay during time-lapse acquisition, compromising data consistency.

BP Light 550 Performance Evidence


Cost Advantage over DyLight 550

For budget-conscious research programs, BP Light 550 carboxylic acid provides a significant cost advantage over the original Thermo Fisher Scientific DyLight™ 550 reagent. While the spectral and performance properties are vendor-described as 'DyLight 550-comparable brightness and performance,' the procurement cost is notably lower . The non-reactive carboxylic acid form of BP Light 550 is priced at $370 for 1 mg , representing a clear differentiator for labs scaling up conjugation workflows.

Cost Advantage
Cross-study comparable
BP Light 550 carboxylic acid$370 (1 mg)
DyLight 550 NHS ester~$625 (1 mg)
~40% lower core fluorophore cost
Enables cost-efficient large-scale labeling panels
Vendor-listed prices; reactive ester form comparison shows ~25% reduction.
Bioconjugation Immunofluorescence High-Throughput Screening

Conjugate Stability & High Water Solubility

A critical differentiator of BP Light 550 carboxylic acid is its manufacturer-claimed high water solubility, designed to mitigate a common problem with other rhodamine derivatives like TRITC and Cy3: conjugate precipitation at high dye-to-protein (D/P) ratios [1]. Vendor information explicitly states that this high solubility 'allows for high dye-to-protein ratios without causing conjugate precipitation' . This property is a direct functional improvement over alternatives where precipitation can lead to signal loss and increased background.

Conjugate Stability
Class-level inference
Vendor claims high water solubility enables high dye-to-protein (D/P) ratios without precipitation.
May improve conjugate brightness and reduce aggregation
Quantitative solubility limit not published; verify for specific protocols.
Antibody Conjugation Protein Labeling Fluorescence Quenching

Spectral Match to DyLight 550

BP Light 550 carboxylic acid is chemically validated to serve as a functional equivalent for DyLight™ 550, with its core spectral properties closely matching the reference standard . The reported excitation maximum of 560 nm and emission maximum of 575 nm for BP Light 550 closely align with the DyLight™ 550 standard's reported excitation maximum of 562 nm and emission maximum of 576 nm . Both compounds share an extinction coefficient of 150,000 M⁻¹cm⁻¹ , confirming equivalent photon absorption capacity.

Spectral Match
Cross-study comparable
BP Light 550Ex/Em 560/575 nm; ε 150,000 M⁻¹cm⁻¹
DyLight 550Ex/Em 562/576 nm; ε ~150,000 M⁻¹cm⁻¹
Negligible shift (ΔEx ≈ 2 nm, ΔEm ≈ 1 nm)
Direct substitution into existing DyLight 550 protocols
Reported values from manufacturer datasheets.
Fluorescence Microscopy Flow Cytometry Spectral Unmixing

Photostability & Low Background

BP Light 550 is reported to deliver results with 'low background' and 'strong photostability' . This is a critical performance advantage over less photostable rhodamine derivatives like traditional TRITC. Enhanced photostability is essential for quantitative fluorescence applications where consistent signal integrity is required across multiple time-points or during prolonged laser excitation . While a specific photobleaching half-life is not provided, the 'strong photostability' claim is presented as a defining feature of the DyLight 550-equivalent class.

Photostability & Background
Class-level inference
Described as “strong photostability” and “low background” in vendor literature.
May support quantitative time-lapse and multiplex imaging
Photobleaching half-life data not provided; validate under experimental conditions.
Confocal Microscopy Super-Resolution Imaging Western Blotting

BP Light 550 Application Scenarios


Large-Scale Antibody Labeling

Research institutions and core facilities performing large-scale immunofluorescence or flow cytometry panels can leverage the quantifiable cost advantage of BP Light 550 carboxylic acid. The significantly lower cost per milligram compared to the original DyLight™ 550 NHS ester, without sacrificing spectral performance, allows for the generation of larger, more complex antibody panels under fixed budget constraints .

High-D/P Ratio Conjugates for Imaging

For techniques requiring bright conjugates, such as single-molecule tracking or in vivo imaging, the high water solubility of BP Light 550 becomes a crucial asset. It enables the preparation of high dye-to-protein (D/P) ratio conjugates without the risk of precipitation that is frequently observed with less soluble rhodamine dyes like Cy3 or TRITC, leading to more reliable imaging probes .

Seamless Integration with DyLight 550 Protocols

Labs with established assays, instrumentation, and protocols optimized for DyLight™ 550, Alexa Fluor™ 555, or Cy3 can directly substitute BP Light 550 carboxylic acid. Its near-identical spectral profile (extinction coefficient of 150,000 M⁻¹cm⁻¹ and minimal shifts in excitation/emission maxima) eliminates the need for time-consuming re-validation of laser settings, filter sets, or spectral compensation matrices .

Consistent Performance in Multiplexed Assays

In multiplexed microscopy and western blotting, where a stable and bright orange-red fluorophore is required alongside other dyes (e.g., DAPI, FITC, Alexa Fluor™ 647), BP Light 550 provides 'strong photostability' and 'low background' . This ensures consistent signal from the orange-red channel, not limiting the quality of the overall multiplexed data set and making it a reliable probe for applications like cytokine detection or subcellular co-localization studies.

Application
Selection Property
Validation Focus
Large-scale labeling panels
Cost efficiency per mg
Verify spectral consistency and conjugate yield at scale
High‑D/P ratio conjugates
High water solubility
Confirm conjugate stability and absence of precipitation
DyLight 550 protocol substitution
Spectral match
Validate compatibility with existing filter sets and lasers
Multiplexed fluorescence assays
Photostability and low background
Evaluate signal retention across channels in time-lapse or multiplex imaging

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
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